Cas no 1026030-54-5 (5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid)

5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid structure

1026030-54-5 structure

Product Name:5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid

CAS No:1026030-54-5

MF:C₈H₆ClFO₄S

MW:252.647243976593

CID:4568517

PubChem ID:10848451

Update Time:2024-11-04

5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoic Acid
- 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid
- Inchi： 1S/C8H6ClFO4S/c1-4-2-6(10)7(15(9,13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： XLUNNSWXXPCVFG-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1C

Computed Properties

Exact Mass: 251.965936g/mol
Monoisotopic Mass: 251.965936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 252.65g/mol
XLogP3: 1.9
Topological Polar Surface Area: 79.8Å²

5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C375833-10mg	5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoic Acid	1026030-54-5		10mg	$ 50.00	2022-04-01
TRC	C375833-50mg	5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoic Acid	1026030-54-5		50mg	$ 185.00	2022-04-01
TRC	C375833-100mg	5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoic Acid	1026030-54-5		100mg	$ 275.00	2022-04-01
Enamine	EN300-114063-0.05g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	0.05g	$87.0	2023-10-26
Enamine	EN300-114063-0.1g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	0.1g	$129.0	2023-10-26
Enamine	EN300-114063-0.25g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	0.25g	$185.0	2023-10-26
Enamine	EN300-114063-0.5g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	0.5g	$292.0	2023-10-26
Enamine	EN300-114063-1.0g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	1g	$0.0	2023-06-09
Enamine	EN300-114063-2.5g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	2.5g	$734.0	2023-10-26
Enamine	EN300-114063-5.0g	5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid	1026030-54-5	95%	5.0g	$1086.0	2023-02-18

5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

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